Cas no 88353-28-0 (Benzonitrile, 4-[(3-nitro-2-oxo-2H-1-benzopyran-4-yl)amino]-)
![Benzonitrile, 4-[(3-nitro-2-oxo-2H-1-benzopyran-4-yl)amino]- structure](https://www.kuujia.com/scimg/cas/88353-28-0x500.png)
88353-28-0 structure
Product name:Benzonitrile, 4-[(3-nitro-2-oxo-2H-1-benzopyran-4-yl)amino]-
Benzonitrile, 4-[(3-nitro-2-oxo-2H-1-benzopyran-4-yl)amino]- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 4-[(3-nitro-2-oxo-2H-1-benzopyran-4-yl)amino]-
- 4-[(3-nitro-2-oxochromen-4-yl)amino]benzonitrile
- 4-[(3-Nitro-2-oxo-2H-1-benzopyran-4-yl)amino]benzonitrile
- DTXSID00518776
- 88353-28-0
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- Inchi: InChI=1S/C16H9N3O4/c17-9-10-5-7-11(8-6-10)18-14-12-3-1-2-4-13(12)23-16(20)15(14)19(21)22/h1-8,18H
- InChI Key: PFBVKIHSWDVSEV-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)C(=C(C(=O)O2)[N+](=O)[O-])NC3=CC=C(C=C3)C#N
Computed Properties
- Exact Mass: 307.05930578g/mol
- Monoisotopic Mass: 307.05930578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 578
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 108Ų
Benzonitrile, 4-[(3-nitro-2-oxo-2H-1-benzopyran-4-yl)amino]- Related Literature
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Hemant Gopee,Bo M. Petersen,Andrew D. Bond,Jan O. Jeppesen Chem. Commun., 2007, 4110-4112
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Shen Hu,Paul C. H. Li Analyst, 2001,126, 1001-1004
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Kassem Amro,Anil K. Thakur,Joëlle Rault-Berthelot,Cyril Poriel,Lionel Hirsch,William E. Douglas,Sébastien Clément,Philippe Gerbier New J. Chem., 2013,37, 464-473
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Lucy Cooper,Tania Hidalgo,Martin Gorman,Tamara Lozano-Fernández,Rosana Simón-Vázquez,Camille Olivier,Nathalie Guillou,Christian Serre,Charlotte Martineau,Francis Taulelle,Daiane Damasceno-Borges,Guillaume Maurin,África González-Fernández,Patricia Horcajada,Thomas Devic Chem. Commun., 2015,51, 5848-5851
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Jiawei Li,Yanwei Ren,Chaorong Qi,Huanfeng Jiang Dalton Trans., 2017,46, 7821-7832
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